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Abstract

Cerium (Ce), a lanthanide series element with atomic number 58, is the most abundant of the
rare-earth metals. Its unique electronic configuration, [Xe] 4f15d16s?, gives rise to a rich and
complex chemical reactivity, most notably its ability to access both the +3 and +4 oxidation
states. This dual valency is central to its utility in numerous applications, from catalysis and
glass manufacturing to metallurgy and emerging roles in drug development. This guide
provides a comprehensive overview of the fundamental chemical reactivity of cerium metal,
focusing on its reactions with common elements and compounds, its thermodynamic and
electrochemical properties, and detailed protocols for its safe handling and experimental use.
The information is tailored for researchers, scientists, and professionals in drug development
who require a deep, technical understanding of this versatile element.

Introduction

Cerium is a soft, ductile, silvery-white metal that is highly reactive.[1] It is the most
electropositive of the rare-earth elements after europium. This high reactivity means it readily
tarnishes in air and reacts with water.[2] A key feature of cerium's chemistry is the energetic
proximity of its 4f, 5d, and 6s orbitals, which allows it to exhibit two stable oxidation states:
cerous (+3) and ceric (+4). While the +3 state is typical for lanthanides, the stable +4 state is
unigue among them and dictates much of cerium's distinctive chemical behavior, particularly
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its role as a potent oxidizing agent in its ceric form.[3] This guide will systematically explore the
reactivity of elemental cerium.

Physicochemical and Thermodynamic Properties

A foundational understanding of cerium's reactivity begins with its basic physical and
thermodynamic properties. These values are crucial for predicting reaction spontaneity, energy
balances, and designing experimental conditions.

Table 1: General and Thermodynamic Properties of Cerium (Ce)

Property Value Reference(s)
Atomic Number 58 [1]
Standard Atomic Weight 140.116 u [1]
Electron Configuration [Xe] 4f15d16s2 [1]
Melting Point 1068 K (795 °C) [4]
Boiling Point 3633 K (3360 °C) [4]
Density (near r.t.) 6.770 g/cm3 [1]
Enthalpy of Fusion 5.5 kJ-mol~t [4]
Enthalpy of Vaporization 350 kJ-mol—1 [4]

| Enthalpy of Atomization | 423 kJ-mol=* [[4] |

Table 2: Standard Enthalpy of Formation for Select Cerium Compounds
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Compound Formula State AHf° (kJ-mol~*) Reference(s)
Cerium(lil) .

. Ce203 solid -1820.8 [5]
Oxide
Cerium(lV) Oxide  CeO2 solid -1089.4 [5]
Cerium(lll) ]

] Ce2Ss3 solid -1187.7 [5]

Sulfide

| Cerium Monosulfide | CeS | solid | -456.3 |[5] |

Electrochemical Reactivity

The dual +3/+4 oxidation states of cerium are central to its electrochemical behavior. The
Ce**/Ce3* redox couple is a potent oxidizing system, though its potential is highly dependent
on the surrounding chemical environment, such as the type and concentration of anions, due to
complexation effects.[6][7]

Table 3: Standard Electrode Potentials

Half-Reaction E° (V) vs. SHE Conditions Reference(s)
Ce** +3e~ - Ce -2.34 [2]

Ce** +e- — Ce?* +1.44 1 M H2S0a4 [71[8]

Ce** + e~ - Ce3+ +1.61 1 M HNOs [3]

Ce*t + e~ - Ce3* +1.70 1 M HCIO4 [3]

| Ce**+ + e~ — Ce3* | +1.74 | 2 6.05 m HCIO4 |[6] |

The variability of the Ce#*/Ce3* potential with the supporting electrolyte highlights the strong
complexation between cerium ions and anions like sulfate, which stabilizes the Ce(IV) state
and lowers the reduction potential.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Chemical Reactivity of Cerium Metal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080170#fundamental-chemical-reactivity-of-cerium-
metal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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